Cas no 1329641-22-6 (O,O-Diethyl Dithiophosphate-13C4 Ammonium Salt)

• Product Name: O,O-Diethyl Dithiophosphate-13C4 Ammonium Salt
• CAS No: 1329641-22-6
• MF: C₄H₁₄NO₂PS₂
• MW: 207.233838558197
• CID: 4551612
• PubChem ID: 154735133
• Update Time: 2024-11-06

O,O-Diethyl Dithiophosphate-13C4 Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• O,O-Diethyl Dithiophosphate-13C4 Ammonium Salt
• 1329641-22-6
• DTXSID401016860
• azanium;di((1,2-13C2)ethoxy)-sulfanylidene-sulfido-lambda5-phosphane
• ammonium O,O-bis[(13C2)ethyl] phosphorodithioate

• Inchi： 1S/C4H11O2PS2.H3N/c1-3-5-7(8,9)6-4-2;/h3-4H2,1-2H3,(H,8,9);1H3/i1+1,2+1,3+1,4+1;
• InChI Key： HFRHTRKMBOQLLL-UJNKEPEOSA-N
• SMILES： [S-]P(O[13CH2][13CH3])(O[13CH2][13CH3])=S.[NH4+]

Computed Properties

• Exact Mass: 207.03377738 g/mol
• Monoisotopic Mass: 207.03377738 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 98.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Molecular Weight: 207.24